N-(6-ethoxybenzo[d]thiazol-2-yl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H18FN3O3S/c1-2-29-15-9-10-18-19(12-15)30-22(24-18)25-20(27)16-7-5-11-26(21(16)28)13-14-6-3-4-8-17(14)23/h3-12H,2,13H2,1H3,(H,24,25,27)
• InChI Key: ZFGQGXYFYBCBGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CN(C3=O)CC4=CC=CC=C4F
• Molecular Formula: C22H18FN3O3S
• Molecular Weight: 423.5 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H18FN3O3S and its molecular weight is 423.46. The purity is usually 95%.
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Scientific Research Applications

HIV Integrase Inhibition

Research has demonstrated the utility of compounds similar to N-(6-ethoxybenzo[d]thiazol-2-yl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in the inhibition of HIV integrase, an enzyme critical for the viral replication of HIV. The use of 19F-NMR spectroscopy has played a pivotal role in the drug discovery program, aiding in the selection of candidates for further development, including those targeting HIV integrase (Monteagudo et al., 2007).

Antimicrobial and Antifungal Activities

Compounds structurally related to this compound have been evaluated for their antimicrobial and antifungal potentials. For instance, novel thiazole-aminopiperidine hybrid analogues have shown significant activity against Mycobacterium tuberculosis, illustrating the potential of such compounds in the treatment of tuberculosis and related bacterial infections (Jeankumar et al., 2013).

Anticancer Activity

Research into the synthesis and characterization of new Co(II) complexes involving thiazol-2-yl compounds has shed light on their fluorescence properties and potential anticancer activity. These studies have opened new avenues for the application of thiazol-2-yl derivatives in the field of oncology, particularly in developing novel treatments for breast cancer (Vellaiswamy & Ramaswamy, 2017).

Synthesis and Biological Studies

The synthesis and biological evaluation of novel compounds containing thiazol-2-yl and related heterocycles have been extensively studied for their anti-inflammatory, antinociceptive, and antimicrobial activities. These studies contribute to our understanding of the therapeutic potential of such compounds across a range of medical conditions, including their role in pain management and as potential antibacterial and antifungal agents (Alam et al., 2010).